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Floctafenine-d5 Floctafenine-d5
Brand Name: Vulcanchem
CAS No.: 1794884-17-5
VCID: VC0130442
InChI: InChI=1S/C20H17F3N2O4/c21-20(22,23)15-6-3-5-13-17(8-9-24-18(13)15)25-16-7-2-1-4-14(16)19(28)29-11-12(27)10-26/h1-9,12,26-27H,10-11H2,(H,24,25)/i10D2,11D2,12D
SMILES: C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC=C(C3=NC=C2)C(F)(F)F
Molecular Formula: C20H17F3N2O4
Molecular Weight: 411.392

Floctafenine-d5

CAS No.: 1794884-17-5

Reference Standards

VCID: VC0130442

Molecular Formula: C20H17F3N2O4

Molecular Weight: 411.392

Floctafenine-d5 - 1794884-17-5

CAS No. 1794884-17-5
Product Name Floctafenine-d5
Molecular Formula C20H17F3N2O4
Molecular Weight 411.392
IUPAC Name (1,1,2,3,3-pentadeuterio-2,3-dihydroxypropyl) 2-[[8-(trifluoromethyl)quinolin-4-yl]amino]benzoate
Standard InChI InChI=1S/C20H17F3N2O4/c21-20(22,23)15-6-3-5-13-17(8-9-24-18(13)15)25-16-7-2-1-4-14(16)19(28)29-11-12(27)10-26/h1-9,12,26-27H,10-11H2,(H,24,25)/i10D2,11D2,12D
Standard InChIKey APQPGQGAWABJLN-XPZONWKMSA-N
SMILES C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC=C(C3=NC=C2)C(F)(F)F
Synonyms 2-[[8-(Trifluoromethyl)-4-quinolinyl]amino]benzoic Acid 2,3-Dihydroxypropyl-d5 Ester; N-[8-(Trifluoromethyl)-4-quinolyl]anthranilic Acid 2,3-Dihydroxypropyl-d5 Ester; 1-[N-[8-(Trifluoromethyl)-4-quinolyl]anthranilate]glycerol-d5; Diralgan-d5; Floctaf
Last Modified Aug 20 2021
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